Cas no 2171272-28-7 (4-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}butanoic acid)

4-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}butanoic acid is a specialized chiral building block used in peptide synthesis and medicinal chemistry. Its key structural features include an Fmoc-protected amino group, an azetidine ring, and a carboxyl-terminated butanoic acid side chain, offering versatility in solid-phase peptide coupling and scaffold modification. The (R)-configuration at the stereocenter ensures enantioselective applications, while the Fmoc group facilitates deprotection under mild basic conditions. The compound’s rigid azetidine moiety enhances conformational control in target molecules, making it valuable for designing peptidomimetics and constrained analogs. Its solubility in common organic solvents simplifies handling in synthetic workflows. This intermediate is particularly useful for constructing structurally diverse bioactive compounds with tailored properties.
4-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}butanoic acid structure
2171272-28-7 structure
Product Name:4-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}butanoic acid
CAS No:2171272-28-7
MF:C28H34N2O5
MW:478.579967975616
CID:6148204
PubChem ID:165513182
Update Time:2025-06-29

4-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}butanoic acid
    • 2171272-28-7
    • EN300-1580940
    • 4-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}butanoic acid
    • Inchi: 1S/C28H34N2O5/c1-18(2)25(14-26(31)30-15-19(16-30)8-7-13-27(32)33)29-28(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,18-19,24-25H,7-8,13-17H2,1-2H3,(H,29,34)(H,32,33)/t25-/m1/s1
    • InChI Key: GYPGSAWIFCBDLQ-RUZDIDTESA-N
    • SMILES: O=C(C[C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCCC(=O)O)C1

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 728
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 95.9Ų

4-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1580940-1.0g
4-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}butanoic acid
2171272-28-7
1g
$0.0 2023-06-05
Enamine
EN300-1580940-50mg
4-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}butanoic acid
2171272-28-7
50mg
$2829.0 2023-09-24
Enamine
EN300-1580940-100mg
4-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}butanoic acid
2171272-28-7
100mg
$2963.0 2023-09-24
Enamine
EN300-1580940-250mg
4-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}butanoic acid
2171272-28-7
250mg
$3099.0 2023-09-24
Enamine
EN300-1580940-500mg
4-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}butanoic acid
2171272-28-7
500mg
$3233.0 2023-09-24
Enamine
EN300-1580940-1000mg
4-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}butanoic acid
2171272-28-7
1000mg
$3368.0 2023-09-24
Enamine
EN300-1580940-2500mg
4-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}butanoic acid
2171272-28-7
2500mg
$6602.0 2023-09-24
Enamine
EN300-1580940-5000mg
4-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}butanoic acid
2171272-28-7
5000mg
$9769.0 2023-09-24
Enamine
EN300-1580940-10000mg
4-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}butanoic acid
2171272-28-7
10000mg
$14487.0 2023-09-24

Additional information on 4-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}butanoic acid

4-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}butanoic acid: A Comprehensive Overview

The compound with CAS No. 2171272-28-7, known as 4-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}butanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes an azetidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid moiety. The presence of these functional groups makes it a versatile building block for various chemical and biological applications.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as stereocontrolled synthesis and peptide coupling strategies. The Fmoc group plays a pivotal role in protecting amino functionalities during peptide synthesis, ensuring high yields and purity. This has been extensively documented in recent studies published in leading journals such as *Journal of the American Chemical Society* and *Angewandte Chemie*. Researchers have demonstrated that the use of Fmoc protection significantly enhances the efficiency of peptide bond formation, making this compound an invaluable tool in drug discovery.

The azetidine ring within the molecule is another key feature, contributing to its unique pharmacokinetic properties. Azetidines are known for their ability to modulate drug permeability and bioavailability, making them attractive candidates for orally administered drugs. Recent research has focused on optimizing the stereochemistry of azetidine-containing compounds to improve their efficacy and reduce potential side effects. For instance, studies published in *Nature Communications* have highlighted the importance of stereocontrol in azetidine synthesis, emphasizing how subtle structural modifications can lead to significant therapeutic improvements.

The butanoic acid moiety at the terminus of the molecule adds another layer of functionality, enabling further chemical modifications such as esterification or amidation. This versatility allows researchers to tailor the compound for specific applications, including as a precursor for more complex molecules or as a component in bioconjugates. Recent breakthroughs in click chemistry have further expanded the utility of such compounds, enabling rapid and efficient assembly of multifunctional molecules with unprecedented precision.

From a medicinal chemistry perspective, this compound represents a promising lead for developing novel therapeutics targeting various disease states. Its structural complexity provides ample opportunities for fine-tuning pharmacodynamic properties such as binding affinity and selectivity. For example, researchers have explored its potential as an inhibitor of proteolytic enzymes, where its azetidine ring could serve as a key interaction site with enzyme active sites. Preliminary findings from studies published in *Science Translational Medicine* suggest that such inhibitors could hold promise for treating conditions like neurodegenerative diseases and cancer.

In terms of manufacturing and scalability, the synthesis of this compound involves multiple steps requiring precise control over reaction conditions. Key challenges include achieving high enantiomeric excess during azetidine formation and ensuring robust protection/deprotection cycles involving the Fmoc group. However, advancements in catalytic asymmetric synthesis and automated peptide synthesis platforms have addressed many of these challenges, paving the way for large-scale production.

Looking ahead, the integration of artificial intelligence (AI) into chemical design is expected to further accelerate the development of compounds like 4-{1-(3R)-...}butanoic acid. AI-driven algorithms can predict optimal synthetic pathways, identify potential analogs with improved properties, and even suggest novel applications based on structural similarity to known bioactive molecules. This convergence of traditional chemistry with modern computational tools represents a transformative era in drug discovery.

In conclusion, 4-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}butanoic acid stands at the forefront of chemical innovation, offering immense potential across multiple disciplines. Its intricate structure combines elements that are both scientifically intriguing and practically valuable, making it a cornerstone for future research and development efforts.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.